tert-Butyl 6-(hydroxymethyl)nicotinate
Overview
Description
Synthesis Analysis
The synthesis of this compound involves introducing a tert-butyl nicotinate (tBu nic) directing group onto primary amides via Pd-catalyzed amidation with tert-butyl 2-chloronicotinate. A weak base (such as Cs₂CO₃ or K₂CO₃) at 40–50 °C can be used, provided that 1,1’-bis(dicyclohexylphosphino)ferrocene serves as the ligand. The tBu nic-activated amides subsequently allow Zn(OAc)₂-catalyzed nonsolvolytic alcoholysis in tBuOAc at 40–60 °C under neutral reaction conditions. The activation mechanism is biomimetic, involving Zn-chelation and intramolecular O-to-N proton transfer .
Molecular Structure Analysis
The molecular structure of tert-Butyl 6-(hydroxymethyl)nicotinate consists of a pyridine ring (nicotinate) with a tert-butyl group at the 6-position and a hydroxymethyl group attached to the pyridine nitrogen .
Chemical Reactions Analysis
The compound undergoes Zn-catalyzed amide cleavage, converting primary amides to esters. The directing group facilitates this transformation, allowing for the selective cleavage of amide bonds under mild conditions. The chemoselectivity and compatibility with various functional groups highlight its synthetic applicability .
Physical and Chemical Properties Analysis
Mechanism of Action
The activation mechanism involves the C₃-ester substituent of the pyridine in the directing group, which populates the trans-conformer suitable for Zn-chelation. Zn-coordinated alcohol is additionally activated as a nucleophile by hydrogen bonding with the acetate ligand of the catalyst. The acetate ligand assists in intramolecular O-to-N proton transfer .
Safety and Hazards
: Wybon, C. C. D., Mensch, C., Hollanders, C., Gadais, C., Herrebout, W. A., Ballet, S., & Maes, B. U. W. (2017). Zn-Catalyzed tert-Butyl Nicotinate-Directed Amide Cleavage as a Biomimic of Metallo-Exopeptidase Activity. ACS Catalysis, 7(10), 6750–6758. Read more
: BLD Pharm. (n.d.). tert-Butyl 6-(hydroxymethyl)nicotinate. Read more
Properties
IUPAC Name |
tert-butyl 6-(hydroxymethyl)pyridine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-11(2,3)15-10(14)8-4-5-9(7-13)12-6-8/h4-6,13H,7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMBUPGZRJCFUMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CN=C(C=C1)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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